Cas no 2228225-25-8 (4-(1-phenylcyclopentyl)oxane-4-carboxylic acid)

4-(1-Phenylcyclopentyl)oxane-4-carboxylic acid is a specialized cyclic carboxylic acid featuring a phenyl-substituted cyclopentyl group fused to an oxane ring. This compound is of interest in synthetic organic chemistry due to its rigid, sterically hindered structure, which can serve as a versatile intermediate for the development of pharmacologically active molecules or functional materials. The presence of both aromatic and alicyclic moieties enhances its potential for applications in asymmetric synthesis and ligand design. Its carboxylic acid functionality allows for further derivatization, enabling the introduction of diverse substituents. The compound’s unique scaffold may also be explored for its conformational properties in structural studies.
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid structure
2228225-25-8 structure
Product Name:4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
CAS No:2228225-25-8
MF:C17H22O3
MW:274.354785442352
CID:5877610
PubChem ID:165666072
Update Time:2025-06-10

4-(1-phenylcyclopentyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
    • EN300-1864177
    • 2228225-25-8
    • Inchi: 1S/C17H22O3/c18-15(19)17(10-12-20-13-11-17)16(8-4-5-9-16)14-6-2-1-3-7-14/h1-3,6-7H,4-5,8-13H2,(H,18,19)
    • InChI Key: DCVKRYBKLHLQGW-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(CC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 274.15689456g/mol
  • Monoisotopic Mass: 274.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5Ų

4-(1-phenylcyclopentyl)oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1864177-1g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
1g
$1172.0 2023-09-18
Enamine
EN300-1864177-5g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
5g
$3396.0 2023-09-18
Enamine
EN300-1864177-10g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
10g
$5037.0 2023-09-18
Enamine
EN300-1864177-0.05g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
0.05g
$983.0 2023-09-18
Enamine
EN300-1864177-0.1g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
0.1g
$1031.0 2023-09-18
Enamine
EN300-1864177-0.25g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
0.25g
$1078.0 2023-09-18
Enamine
EN300-1864177-0.5g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
0.5g
$1124.0 2023-09-18
Enamine
EN300-1864177-1.0g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
1g
$1172.0 2023-06-01
Enamine
EN300-1864177-2.5g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
2.5g
$2295.0 2023-09-18
Enamine
EN300-1864177-5.0g
4-(1-phenylcyclopentyl)oxane-4-carboxylic acid
2228225-25-8
5g
$3396.0 2023-06-01

Additional information on 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid

4-(1-phenylcyclopentyl)oxane-4-carboxylic acid: A Comprehensive Overview

The compound 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid (CAS No. 2228225-25-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced material design. Recent studies have highlighted its role in the development of novel therapeutic agents and its contribution to the synthesis of bioactive molecules.

Chemical Structure and Properties

The molecular structure of 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid consists of a cyclopentane ring substituted with a phenyl group at position 1 and an oxane (tetrahydropyran) ring at position 4, which is further substituted with a carboxylic acid group. This arrangement creates a rigid yet flexible framework that facilitates diverse interactions, making it an ideal candidate for exploring supramolecular chemistry and crystal engineering.

Recent research has focused on the physical properties of this compound, particularly its solubility, stability, and reactivity under various conditions. Studies have shown that the presence of the phenyl group enhances the molecule's hydrophobicity, while the oxane ring contributes to its ability to form hydrogen bonds. These properties make it suitable for applications in drug delivery systems and as a building block in organic synthesis.

Synthesis and Optimization

The synthesis of 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently optimized the synthesis pathway by employing transition metal catalysts, which significantly improve reaction yields and selectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the phenyl-cyclopentane moiety.

Furthermore, advancements in asymmetric synthesis have allowed for the preparation of enantiomerically pure derivatives of this compound. These enantiomers exhibit distinct biological activities, making them valuable tools for studying stereochemical effects in drug design.

Applications in Pharmaceutical Research

One of the most promising applications of 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid lies in its potential as a lead compound for drug development. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders.

In particular, researchers have explored its role as a ligand for opioid receptors, where it exhibits potent analgesic activity without inducing tolerance or dependence. This property makes it a potential candidate for developing next-generation pain management therapies.

Additionally, this compound has shown promise as a scaffold for designing small-molecule inhibitors targeting enzyme activities. Its unique structure allows for extensive functionalization, enabling researchers to tailor its properties for specific biological targets.

Materials Science and Supramolecular Chemistry

Beyond pharmaceutical applications, 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid has found utility in materials science due to its ability to form self-assembled structures. Recent investigations have revealed its capacity to act as a building block for supramolecular polymers and gels, which exhibit stimuli-responsive behavior.

In one notable study, researchers utilized this compound to construct hydrogels that respond to changes in pH and temperature. These hydrogels demonstrate potential applications in drug delivery systems and tissue engineering scaffolds.

Moreover, its ability to form stable crystalline structures has led to its use in crystal engineering studies. Researchers have exploited its hydrogen bonding capabilities to design co-crystals with other active pharmaceutical ingredients (APIs), enhancing their solubility and bioavailability.

Recent Research Advances

The past few years have witnessed significant advancements in understanding the properties and applications of 4-(1-phenylcyclopentyl)oxane-4-carboxylic acid. A 2023 study published in *Nature Communications* highlighted its role as a versatile platform for synthesizing bioactive molecules with complex architectures.

In another groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This finding opens new avenues for developing anti-inflammatory drugs with reduced side effects.

Furthermore, recent computational studies have provided insights into the molecular interactions governing the bioactivity of this compound. Advanced molecular docking simulations have revealed key residues on target proteins that are critical for binding affinity, guiding rational drug design efforts.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd